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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639 Get Quote

Introduction

Barium compounds are essential for creating vibrant green colors in pyrotechnic displays.[1][2]

[3][4] Barium benzoate, a salt of benzoic acid, serves as both an oxidizer and a green colorant

in these compositions.[5] This dual function is advantageous as it can lead to a more efficient

and intense color output compared to compositions where the colorant is inert.[6] The benzoate

anion acts as a fuel, and upon combustion, the barium cation is released to produce the

characteristic green light.[6]

Key Properties and Advantages

Barium benzoate offers several benefits in pyrotechnic formulations:

Good Combustion Behavior: It contributes to a stable and efficient burn.[5]

Low Smoke Production: Compositions can be formulated to produce minimal smoke.[5]

Stabilizing Agent: It can help to stabilize the pyrotechnic mixture and other volatile

components.[5][7]
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The primary application of barium benzoate in pyrotechnics is in the formulation of

compositions for green-colored flames. This includes:

Aerial shells

Signal flares

Fountains and other ground-based effects

Quantitative Data Summary

The following table summarizes the typical specifications for pyrotechnic-grade barium

benzoate.

Parameter Specification Test Method

Appearance White Powder Visual

Purity (as Ba) > 98 % Gas Chromatography (GC)

Moisture Content < 1.5 % Oven Drying at 105°C

Barium Content 34.0 - 37.0 % Atomic Absorption

Lead (Pb) < 10 ppm
X-Ray Fluorescence (XRF) /

Atomic Absorption / ICP

Arsenic (As) < 3 ppm
X-Ray Fluorescence (XRF) /

Atomic Absorption / ICP

Particle Size (D10) < 3-5 Microns Particle Size Analyzer

Particle Size (D50) < 15 Microns Particle Size Analyzer

Particle Size (D90) < 30 Microns Particle Size Analyzer

Source: Adapted from product specifications.[5]
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Protocol for Preparation of a Green Light Pyrotechnic
Composition
This protocol outlines the preparation of a sample green light pyrotechnic composition using

barium benzoate.

Materials:

Barium Benzoate (C₁₄H₁₀BaO₄)

Magnalium (Mg/Al alloy), < 63 µm powder

Parlon (Chlorinated rubber), powder

Red Gum (natural resin), powder

Dextrin (binder)

Acetone

Equipment:

Digital scale (0.01 g resolution)

Non-sparking mixing tools (e.g., plastic, wood)

Antistatic mixing bowls

Drying oven

Sieves for powder classification

Personal Protective Equipment (PPE): Safety glasses, flame-retardant lab coat, gloves,

respirator with particulate filter.

Procedure:
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Drying: Dry all individual components in a drying oven at 60°C for at least 4 hours to remove

moisture.

Sieving: Sieve each component separately through a 100-mesh screen to ensure a fine,

uniform particle size and to break up any clumps.

Weighing: Accurately weigh the components according to the following formulation:

Component Percentage by Weight

Barium Benzoate 60%

Magnalium 20%

Parlon 15%

Red Gum 5%

Mixing (Diaper Method):

Place a large sheet of kraft paper on a clean, flat surface.

Place the component with the largest volume (Barium Benzoate) in the center of the

paper.

Add the other components on top of the barium benzoate, forming a conical pile.

Gently lift the corners of the paper diagonally and roll the mixture from one corner to the

other. Repeat this process at least 25 times to ensure thorough and safe mixing. Avoid

grinding or applying friction.

Granulation (Optional, for pressed stars):

Transfer the mixed composition to a non-sparking bowl.

Slowly add a 10% dextrin in water solution or an acetone-based binder while mixing until

the composition has the consistency of damp sand.

Pass the damp mixture through a 20-mesh screen to form granules.
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Allow the granules to air dry completely in a well-ventilated area, away from any ignition

sources.

Protocol for Burn Rate Testing
This protocol describes a simplified strand burn rate test to determine the linear burning rate of

the prepared composition.

Materials:

Prepared pyrotechnic composition

Small-diameter, non-flammable tubes (e.g., cardboard or phenolic), 50 mm long with a 10

mm internal diameter

Fuse or electric match for ignition

High-speed camera

Ruler or calibrated scale in the camera's field of view

Procedure:

Strand Preparation:

Press the pyrotechnic composition into the tube in small increments to achieve a uniform

density.

Mark the tube at two known distances (e.g., 10 mm from the top and 40 mm from the top).

Test Setup:

Securely clamp the prepared strand in a vertical position in a blast shield or designated

burn area.

Position the high-speed camera to have a clear view of the strand and the calibrated

scale.

Ignition and Recording:
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Ignite the top of the strand using a fuse or electric match.

Record the entire burn event with the high-speed camera.

Data Analysis:

Review the high-speed footage to determine the time it takes for the flame front to travel

between the two marked points.

Calculate the burn rate using the formula: Burn Rate (mm/s) = Distance (mm) / Time (s)

Protocol for Spectroscopic Analysis of Light Emission
This protocol outlines the measurement of the spectral characteristics of the green light

produced by the pyrotechnic composition.

Materials:

Prepared pyrotechnic composition

Spectrometer with a fiber optic input

Ignition source

Procedure:

Spectrometer Setup:

Position the fiber optic input of the spectrometer at a safe distance from the burning

composition, ensuring it can capture the emitted light.

Set the integration time of the spectrometer to an appropriate value to avoid saturation of

the detector. This may require some preliminary test burns.

Sample Preparation:

Place a small, loosely packed sample (approximately 1-2 grams) of the composition on a

heat-resistant surface.
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Data Acquisition:

Initiate the spectrometer to start acquiring data.

Ignite the pyrotechnic sample.

Record the emission spectrum during the peak of the burn.

Data Analysis:

Identify the peak wavelength of the emission spectrum, which should correspond to the

green region (approximately 505-535 nm for barium chloride, the typical emitter).

Analyze the spectral purity by comparing the intensity of the desired green emission band

to other emissions in the spectrum.
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Caption: Experimental workflow for the preparation and testing of barium benzoate pyrotechnic

compositions.
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Caption: Simplified pathway for green light emission from a barium benzoate pyrotechnic

composition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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